Cas no 91338-97-5 (3-Methyl-1-phenylbutan-1-amine hydrochloride)

• Product Name: 3-Methyl-1-phenylbutan-1-amine hydrochloride
• CAS No: 91338-97-5
• MF: C₁₁H₁₈ClN
• MW: 199.720322132111
• MDL: MFCD09971356
• CID: 4664871
• PubChem ID: 43810494
• Update Time: 2024-10-26

3-Methyl-1-phenylbutan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-phenylbutan-1-amine hydrochloride
• 3-methyl-1-phenylbutan-1-amine;hydrochloride
• (3-methyl-1-phenylbutyl)amine hydrochloride
• SB44929
• SB45130
• Z1891773564
• E82410
• MFCD09971356
• F2167-2038
• AKOS026747660
• CS-0201972
• EN300-30452
• 3-methyl-1-phenylbutan-1-aminehydrochloride
• 91338-97-5
• KS-9677
• 3-Methyl-1-phenylbutan-1-amine hydrochloride

• MDL： MFCD09971356
• Inchi： 1S/C11H17N.ClH/c1-9(2)8-11(12)10-6-4-3-5-7-10;/h3-7,9,11H,8,12H2,1-2H3;1H
• InChI Key： HNQTWZNKDACDLN-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 199.1127773g/mol
• Monoisotopic Mass: 199.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Melting Point: 333-335 °CEnamineEN300-30452

3-Methyl-1-phenylbutan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)